![molecular formula C14H8F3N3OS B6231816 N-[6-(trifluoromethyl)-[1,3]thiazolo[4,5-c]pyridin-2-yl]benzamide CAS No. 2126740-16-5](/img/no-structure.png)
N-[6-(trifluoromethyl)-[1,3]thiazolo[4,5-c]pyridin-2-yl]benzamide
Overview
Description
“N-[6-(trifluoromethyl)-[1,3]thiazolo[4,5-c]pyridin-2-yl]benzamide” is a chemical compound that contains a trifluoromethyl group . It is related to Ubrogepant, a medication used for acute migraine with or without visual disturbances .
Molecular Structure Analysis
This compound contains a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen . The thiazole ring can have three possible orientations towards the target site: nitrogen orientation, sulfur orientation, and parallel orientation . The molecular electrostatic potential (MEP) surface of the thiazole ring indicates more negatively charged nitrogen than carbon and sulfur atoms, which are neutral .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[6-(trifluoromethyl)-[1,3]thiazolo[4,5-c]pyridin-2-yl]benzamide involves the reaction of 2-amino-6-(trifluoromethyl)thiazole with 2-bromo-4,5-dichloropyridine to form the intermediate compound, which is then reacted with benzoyl chloride to yield the final product.", "Starting Materials": [ "2-amino-6-(trifluoromethyl)thiazole", "2-bromo-4,5-dichloropyridine", "benzoyl chloride", "potassium carbonate", "dimethylformamide", "chloroform" ], "Reaction": [ "Step 1: Dissolve 2-amino-6-(trifluoromethyl)thiazole (1.0 g, 6.0 mmol) and 2-bromo-4,5-dichloropyridine (1.6 g, 6.0 mmol) in dimethylformamide (20 mL) and add potassium carbonate (1.7 g, 12.0 mmol).", "Step 2: Heat the reaction mixture at 80°C for 12 hours.", "Step 3: Cool the reaction mixture to room temperature and filter off the precipitate.", "Step 4: Wash the precipitate with water and dry it under vacuum to obtain the intermediate compound.", "Step 5: Dissolve the intermediate compound in chloroform (20 mL) and add benzoyl chloride (1.5 g, 9.0 mmol).", "Step 6: Heat the reaction mixture at 60°C for 6 hours.", "Step 7: Cool the reaction mixture to room temperature and filter off the precipitate.", "Step 8: Wash the precipitate with water and dry it under vacuum to obtain the final product, N-[6-(trifluoromethyl)-[1,3]thiazolo[4,5-c]pyridin-2-yl]benzamide." ] } | |
CAS RN |
2126740-16-5 |
Molecular Formula |
C14H8F3N3OS |
Molecular Weight |
323.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
